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Analytical Method for Pencycuron in Soil

The following protocol is adapted from a recent study on pencycuron dissipation in greenhouse soil, which

used a QuEChERS-based extraction method followed by LC-MS/MS analysis [1].

Sample Preparation (QuEChERS Extraction)

Weigh 5.0 g of the prepared soil sample into a suitable extraction tube (e.g., a 50 mL centrifuge

tube).
Add 5 mL of distilled water to the soil and allow it to swell for 15 minutes.

Add 10 mL of acetonitrile (ACN) to the tube.
Immediately add a QuEChERS extraction salt mixture, typically containing:

4.0 g of Magnesium sulfate (MgSO₄)
1.0 g of Sodium chloride (NaCl)

1.0 g of Trisodium citrate dihydrate (Na₃C₆H₅O₇·2H₂O)
0.5 g of Disodium hydrogen citrate sesquihydrate (Na₂HC₆H₅O₇·1.5H₂O) [1]

Cap the tube and vortex vigorously for 1 minute to ensure thorough mixing and prevent
MgSO₄ from forming a solid cake.

Shake the tube at 200 rpm for 1 hour, followed by sonication for 15 minutes to improve
extraction efficiency.

Centrifuge the sample at ≥3000 g for 10 minutes at 4°C to achieve phase separation.

Extract Cleanup (d-SPE)
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Transfer 1 mL of the supernatant (ACN layer) into a d-SPE tube containing:

150 mg of MgSO₄

25 mg of C18

25 mg of Primary Secondary Amine (PSA) [1]
Vortex the mixture for 1 minute.

Centrifuge the d-SPE tube and filter the purified extract through a 0.20 μm syringe filter prior
to LC-MS/MS analysis.

LC-MS/MS Instrumental Analysis The table below summarizes the instrumental conditions used for

pencycuron analysis [1]:

LC Conditions | Parameter | Specification | | :--- | :--- | | Instrument | LCMS-8040 or equivalent

| | Column | C18 (e.g., 2.6 µm, 3 x 100 mm) | | Column Temp. | 40 °C | | Mobile Phase | (A)

0.1% Formic acid in water; (B) 0.1% Formic acid in methanol | | Injection Volume | 2 µL | |

Flow Rate | 0.2 mL/min |

MS/MS Conditions | Parameter | Specification | | :--- | :--- | | Ionization Mode | Electrospray

Ionization (ESI+) | | Nebulizing Gas | 3 L/min | | Drying Gas | 15 L/min | | DL Temperature |

250 °C | | Heat Block Temperature | 400 °C |

The following workflow diagram illustrates the complete analytical procedure:
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Start Soil Analysis

Weigh 5.0 g soil

Add 5 mL water
Swollen for 15 min

Add 10 mL acetonitrile
Add QuEChERS salts

Vortex 1 min
Shake 1 hour

Sonicate 15 min

Centrifuge

Collect 1 mL supernatant

d-SPE cleanup
(MgSO₄, C18, PSA)
Vortex & Centrifuge

Filter (0.20 μm)
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LC-MS/MS Analysis

Data Acquisition

Click to download full resolution via product page

Method Validation Data

The analytical method was validated for parameters including linearity, accuracy, precision, and sensitivity.

Key performance data are summarized below [1]:

Validation Parameter Results for Soil

Linearity (R²) > 0.999

Calibration Range 0.002 – 0.250 mg L⁻¹

Limit of Quantification (LOQ) 0.004 mg kg⁻¹

Recovery (%) (at 0.010 mg kg⁻¹) 72.6 – 101.0

Recovery (%) (at 0.100 mg kg⁻¹) 72.6 – 101.0

Precision (CV%) Data not fully specified in source

Key Considerations for Analysis

Matrix-Matched Calibration: Prepare calibration standards in blank soil extract to compensate for
matrix effects that can suppress or enhance the analytical signal [2] [1].

Quality Control: Include procedural blanks, fortified blanks, and fortified soil samples with each batch
to monitor contamination and verify method performance.
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Sensitivity: The achieved LOQ of 0.004 mg/kg is sufficient for monitoring pencycuron against

regulatory limits. The European Union's maximum residue limit (MRL) for pencycuron in eggplant is
0.02 mg/kg [2].

Reference Information

Chemical Profile: Pencycuron (CAS No. 66063-05-6) is a non-systemic phenylurea fungicide. It has
a high log P of 4.68, indicating strong lipophilicity, and is virtually insoluble in water (0.3 mg/L at 20

°C) [3].
Toxicology Note: Some in vitro studies suggest potential genotoxic effects at high concentrations

(50-100 μg/mL), though results have shown inter-laboratory variability [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Dissipation of pencycuron in greenhouse soil and its ... [applbiolchem.springeropen.com]

2. Evaluation of Pencycuron Residue Dynamics in Eggplant ... [pmc.ncbi.nlm.nih.gov]

3. Pencycuron (Ref: NTN 19701) - AERU [sitem.herts.ac.uk]

4. Interlaboratory evaluation of the genotoxic properties ... [pubmed.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [analytical method validation for pencycuron in soil]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b538948#analytical-method-

validation-for-pencycuron-in-soil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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